3-Cyclopentyl-3-oxopropanenitrile
Overview
Description
Synthesis Analysis
The synthesis of 3-oxopropanenitriles, which include compounds like 3-Cyclopentyl-3-oxopropanenitrile, has been achieved through various methods. A notable approach involves the electrophilic cyanoacetylation of heterocyclic compounds using mixed anhydrides in the presence of Mg(ClO4)2·2H2O as a catalyst. This method has proven effective for a wide range of heterocyclic 3-oxopropanenitriles (Andicsová-Eckstein, Kozma, & Végh, 2016).
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been elucidated through various analytical techniques. X-ray crystallography, in particular, has confirmed the structure of typical products, providing insights into the arrangement of atoms within these molecules (Garve, Petzold, Jones, & Werz, 2016).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including cycloadditions that are pivotal in synthesizing structurally diverse compounds. Notably, a triflic acid-catalyzed formal [3 + 2] cycloaddition with nitriles has been developed, showcasing the compound's versatility in synthesis (Cui, Ren, & Wang, 2014).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and boiling point, are essential for understanding its behavior in various environments and applications. However, specific studies focusing solely on these physical properties are scarce, indicating a potential area for further research.
Chemical Properties Analysis
The chemical properties, including reactivity and stability, of this compound have been explored in the context of its synthesis and the formation of cycloaddition products. Its ability to participate in [3 + 2] cycloadditions highlights its potential as a versatile intermediate in organic synthesis (Yu & Pagenkopf, 2003).
Scientific Research Applications
Dye-Sensitized Solar Cells : This compound is used in the study of dye-sensitized solar cells to investigate the impact of β-spacers and anchoring groups on device performance (Li et al., 2010).
Synthesis of Heterocyclic Compounds : It is integral in the synthesis of 4,5-dihydrofuran-3-carbonitriles containing heterocycles (Yılmaz, Uzunalioğlu, & Pekel, 2005), and also in the production of 5-ethenyl-4,5-dihydrofuran-3-carbonitriles (Hocaoglu & Yılmaz, 2019).
Dihydrofuran Carboxamides : It is used in the synthesis of 4-cyano-2,3-dihydrofuran-3-carboxamides (Burgaz, Yılmaz, Pekel, & Öktemer, 2007).
Cycloaddition Reactions : The compound is involved in formal [3 + 2] dipolar cycloaddition reactions, producing 2H-3,4-dihydropyrrole products (Yu & Pagenkopf, 2003).
Precursor for Heterocyclic Compounds : 3-(1H-indol-3-yl)-3-oxopropanenitrile, a derivative, is a precursor for various heterocyclic compounds (Fadda, El‐Mekabaty, Mousa, & Elattar, 2014).
Chemical Synthesis : 3-(benzothiazol-2-yl)-3-oxopropanenitrile is utilized as a starting material for cyclization, hydrazone formation, and pyrazole derivatives (Farag, Dawood, & Kandeel, 1996).
C-H Activation and Annulation Reactions : It is involved in Rhodium-catalyzed C-H activation/annulation of 3-(1H-indol-3-yl)-3-oxopropanenitriles with internal alkynes (Zhou, Li, & Wang, 2017).
Base-Promoted Tandem Cyclization : This method is effective in synthesizing polyfunctional 2-hydroxy-2,3-dihydrofurans (Cai, Sheng, Li, Liu, & Wu, 2018).
Oxidative Cyclization : The compound is used in oxidative cyclization with alkenes containing 2-thienyl groups (Yılmaz, Uzunalioğlu, Yakut, & Pekel, 2008).
Radical Cyclization Studies : 3-oxopropanenitriles' radical cyclization with cerium(IV) ammonium nitrate in ether solvents is a focus of study (Yılmaz, 2011).
Synthesis of Indole-Cycloalkyl[b]Pyridines : A one-pot four-component reaction involving 3-(1H-indol-3-yl)-3-oxopropanenitriles produces indole-cycloalkyl[b]pyridines (Muthu, Vishnu Priya, Almansour, Suresh Kumar, & Kumar, 2018).
Cyanoacetaldehyde Synthesis : Cyanoacetaldehyde and its stable dimethyl acetal, valuable intermediates in organic syntheses, are derived from this compound (Jachak, Mittelbach, Krießmann, & Junek, 1992).
Electrophilic and Nucleophilic Reactions : 3MRs, which include 3-Cyclopentyl-3-oxopropanenitrile, can undergo addition reactions with electrophiles and nucleophiles (Cremer & Kraka, 1985).
Bicyclic Pyrazolo[3,4-b]Pyridines Synthesis : These compounds, synthesized using this compound, show biological and pharmacological activities (Majidi Arlan, Javahershenas, & Khalafy, 2020).
Electrophilic Cyanoacetylation : The compound is used in electrophilic cyanoacetylation of heterocycles (Andicsová-Eckstein, Kozma, & Végh, 2016).
4-H-Pyran Derivatives Synthesis : 3-Cyclopentyl-3-oxopropanenitriles are used in the synthesis of 4-H-pyran derivatives bearing the indole skeleton (Song, Zhao, & Ji, 2014).
Safety and Hazards
Future Directions
Biocatalysis offers mild, highly selective, and environmentally benign synthetic strategies for the production of pharmaceuticals in a sustainable fashion. The enzymatic asymmetric synthesis of amino acid components, the fermentative production of structurally complex intermediates of anti-influenza drugs, and the fully enzymatic, large-scale synthesis of a potential block-buster HIV drug are some of the future directions .
properties
IUPAC Name |
3-cyclopentyl-3-oxopropanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c9-6-5-8(10)7-3-1-2-4-7/h7H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOCJXECLIBAZSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50544560 | |
Record name | 3-Cyclopentyl-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50544560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
95882-33-0 | |
Record name | β-Oxocyclopentanepropanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=95882-33-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Cyclopentyl-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50544560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-cyclopentyl-3-oxopropanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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